Cas no 1420870-25-2 (Tert-butyl (1-((2,4-dichloropyrimidin-5-yl)methyl)piperidin-4-yl)carbamate)

• Product Name: Tert-butyl (1-((2,4-dichloropyrimidin-5-yl)methyl)piperidin-4-yl)carbamate
• CAS No: 1420870-25-2
• MF: C₁₅H₂₂Cl₂N₄O₂
• MW: 361.266781330109
• MDL: MFCD24371923
• CID: 2163818
• Update Time: 2025-06-11

Tert-butyl (1-((2,4-dichloropyrimidin-5-yl)methyl)piperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (1-((2,4-dichloropyrimidin-5-yl)methyl)piperidin-4-yl)carbamate
• TERT-BUTYL N-{1-[(2,4-DICHLOROPYRIMIDIN-5-YL)METHYL]PIPERIDIN-4-YL}CARBAMATE
• Carbamic acid, N-[1-[(2,4-dichloro-5-pyrimidinyl)methyl]-4-piperidinyl]-, 1,1-dimethylethyl ester

• MDL： MFCD24371923
• Inchi： 1S/C15H22Cl2N4O2/c1-15(2,3)23-14(22)19-11-4-6-21(7-5-11)9-10-8-18-13(17)20-12(10)16/h8,11H,4-7,9H2,1-3H3,(H,19,22)
• InChI Key： JDRLCADUPFNDJQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)CN1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 397
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on Tert-butyl (1-((2,4-dichloropyrimidin-5-yl)methyl)piperidin-4-yl)carbamate

Tert-butyl (1-((2,4-dichloropyrimidin-5-yl)methyl)piperidin-4-yl)carbamate: An Overview of a Promising Compound

Tert-butyl (1-((2,4-dichloropyrimidin-5-yl)methyl)piperidin-4-yl)carbamate (CAS No. 1420870-25-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of neurological disorders and cancer.

The core structure of Tert-butyl (1-((2,4-dichloropyrimidin-5-yl)methyl)piperidin-4-yl)carbamate includes a tert-butyl carbamate moiety, a piperidine ring, and a 2,4-dichloropyrimidine group. These components contribute to its pharmacological properties and biological activity. The tert-butyl carbamate group is known for its ability to enhance the stability and solubility of the compound, while the piperidine ring provides structural flexibility and binding affinity to target proteins. The 2,4-dichloropyrimidine moiety is a key functional group that interacts with specific receptors or enzymes, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of Tert-butyl (1-((2,4-dichloropyrimidin-5-yl)methyl)piperidin-4-yl)carbamate in modulating the activity of various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. By targeting CDKs, Tert-butyl (1-((2,4-dichloropyrimidin-5-yl)methyl)piperidin-4-yl)carbamate has the potential to induce cell cycle arrest and apoptosis in cancer cells, thereby offering a promising therapeutic strategy for cancer treatment.

In addition to its anticancer properties, Tert-butyl (1-((2,4-dichloropyrimidin-5-yl)methyl)piperidin-4-yl)carbamate has also been investigated for its neuroprotective effects. Studies conducted in animal models have demonstrated that this compound can protect neurons from oxidative stress and inflammation, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability of Tert-butyl (1-((2,4-dichloropyrimidin-5-yl)methyl)piperidin-4-yl)carbamate to cross the blood-brain barrier further enhances its potential as a neuroprotective agent.

The pharmacokinetic properties of Tert-butyl (1-((2,4-dichloropyrimidin-5-yl)methyl)piperidin-4-yl)carbamate have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well absorbed after oral administration and has a moderate plasma half-life, which allows for once-daily dosing regimens. The compound is primarily metabolized by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine and feces.

In terms of safety and toxicity, preclinical studies have indicated that Tert-butyl (1-((2,4-dichloropyrimidin-5-yl)methyl)piperidin-4-yl)carbamate is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety profile in humans. Current Phase I clinical trials are underway to assess the safety and pharmacokinetics of this compound in healthy volunteers.

The development of Tert-butyl (1-((2,4-dichloropyrimidin-5-yl)methyl)piperidin-4-y l)carbamate as a therapeutic agent is an ongoing process that involves collaboration between academic researchers and pharmaceutical companies. Ongoing research aims to optimize the compound's structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve the bioavailability and delivery of this compound to target tissues.

In conclusion, Tert-but yl (1 - (( 2 , 4 - dich lor opy rim id i n - 5 - yl )m eth yl )pip er id i n - 4 - yl )ca rb am ate represents a promising lead compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the fields of oncology and neurology. As research continues to advance our understanding of this compound's mechanisms of action and biological effects, it holds great potential to contribute to the discovery of new treatments for various diseases.